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For Researchers, Scientists, and Drug Development Professionals

Introduction
ZJCK-6-46 is a potent and selective inhibitor of the dual-specificity tyrosine-phosphorylation-

regulated kinase 1A (DYRK1A), a key enzyme implicated in the pathophysiology of Alzheimer's

disease.[1][2][3] A critical attribute for any therapeutic agent targeting neurodegenerative

diseases is its ability to effectively cross the blood-brain barrier (BBB) to reach its site of action

within the central nervous system (CNS). This technical guide provides a comprehensive

overview of the methodologies and data related to the BBB permeability of ZJCK-6-46,

intended to assist researchers and drug development professionals in understanding and

potentially replicating these pivotal studies.

Mechanism of Action and Signaling Pathway
ZJCK-6-46 exerts its therapeutic effect by inhibiting DYRK1A, which in the context of

Alzheimer's disease, is known to hyperphosphorylate the tau protein.[1][2][3] This

hyperphosphorylation leads to the formation of neurofibrillary tangles, a hallmark of the

disease, and subsequent neuronal dysfunction and loss. By inhibiting DYRK1A, ZJCK-6-46
reduces the phosphorylation of tau, thereby mitigating the downstream pathology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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